Cas no 62527-78-0 (Propanedioic acid, propoxy-, methyl propyl ester)
62527-78-0 structure
Product Name:Propanedioic acid, propoxy-, methyl propyl ester
CAS No:62527-78-0
MF:C10H18O5
MW:218.246923923492
CID:441528
PubChem ID:71385508
Update Time:2025-04-19
Propanedioic acid, propoxy-, methyl propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, propoxy-, methyl propyl ester
- 1-O-methyl 3-O-propyl 2-propoxypropanedioate
- Methyl propyl propoxypropanedioate
- 62527-78-0
- DTXSID80807736
-
- Inchi: 1S/C10H18O5/c1-4-6-14-8(9(11)13-3)10(12)15-7-5-2/h8H,4-7H2,1-3H3
- InChI Key: YTRJJPGHNNBGMA-UHFFFAOYSA-N
- SMILES: O(CCC)C(C(=O)OC)C(=O)OCCC
Computed Properties
- Exact Mass: 218.11544
- Monoisotopic Mass: 218.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanedioic acid, propoxy-, methyl propyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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